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Compound of Interest

Compound Name: 4-Hydroxy-8-iodoquinoline
Cat. No.: B1642623
Get Quote
\ J

Executive Summary

8-iodo-4-quinolinol (Systematic name: 8-iodoquinolin-4(1H)-one) is a halogenated heterocyclic
scaffold used primarily as an intermediate in medicinal chemistry.[1] It serves as a critical
"handle” for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira)
at the C8 position, allowing for the diversification of the quinolone core found in various
antibacterial and anticancer agents.[1]

Parameter Data
Common Name 8-iodo-4-quinolinol
Systematic Name 8-iodoquinolin-4(1H)-one

Molecular Formula

Molecular Weight 271.06 g/mol

Exact Mass 270.95 g/mol

Core Scaffold Quinoline (Benzo[b]pyridine)

Key Substituents lodine (C8), Ketone/Hydroxyl (C4)
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Chemical Structure & Tautomerism
Structural Analysis

The molecule consists of a bicyclic quinoline ring system.[1] The iodine atom at position 8
provides significant steric bulk and a reactive site for oxidative addition.[1] The oxygen
functionality at position 4 introduces tautomeric complexity.[1]

Tautomeric Equilibrium

Like most 4-substituted quinolines with an oxygen atom, this compound exhibits keto-enol
tautomerism.[1]

o Keto Form (Predominant): 8-iodoquinolin-4(1H)-one.[1] In the solid state and in polar
solvents, the equilibrium heavily favors the 4-quinolone (keto) form due to the aromatic
stability of the pyridone-like ring and intermolecular hydrogen bonding.[1]

e Enol Form (Minor): 8-iodo-4-hydroxyquinoline.[1] This form is often trapped when O-
alkylation is performed or in specific non-polar environments.[1]

Diagram 1: Tautomeric Equilibrium of 8-lodo-4-Quinolinol
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Caption: The equilibrium favors the keto form (left) due to significant resonance stabilization
energy in the pyridone ring system.

Synthesis Protocol (Gould-Jacobs Reaction)[1]

The most reliable route for synthesizing 8-iodo-4-quinolinol is the Gould-Jacobs reaction,
starting from 2-iodoaniline.[1] This pathway avoids the ambiguity of direct iodination, which
often favors the 3- or 6-positions.[1]
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Reaction Scheme

o Condensation: 2-lodoaniline + Diethyl ethoxymethylenemalonate (EMME).[1]
» Cyclization: Thermal closure to the quinolone ester.[1]

e Hydrolysis: Saponification of the ester.[1]

» Decarboxylation: Removal of the carboxyl group to yield the target.[1]

Diagram 2: Synthesis Workflow
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2-lodoaniline Diethyl ethoxymethylenemalonate
(C6H6IN) (EMME)

1. Condensation
110°C, -EtOH

Enamine Intermediate
(Diethyl 2-((2-iodophenyl)amino)
methylenemalonate)

2. Thermal Cyclization
Dowtherm A, 250°C

Ethyl 8-iodo-4-ox0-1,4-
dihydroquinoline-3-carboxylate

3. Hydrolysis
aOH, Reflux

8-lodo-4-ox0-1,4-
dihydroquinoline-3-carboxylic acid

4. Decarboxylation
iphenyl ether, 260°C

TARGET: 8-lodo-4-quinolinol
(Decarboxylated)

Click to download full resolution via product page

Caption: Step-by-step Gould-Jacobs synthesis pathway for high-fidelity production of 8-iodo-4-
quinolinol.
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Detailed Methodology
Step 1: Condensation[1]

e Reagents: 2-lodoaniline (1.0 eq), Diethyl ethoxymethylenemalonate (1.1 eq).
» Conditions: Heat neat or in toluene at 110-140°C for 2—4 hours.
e Observation: Evolution of ethanol indicates reaction progress.[1]

 Purification: Recrystallize the resulting solid enamine from ethanol/hexane.

Step 2: Thermal Cyclization

e Medium: Dowtherm A (Eutectic mixture of biphenyl and diphenyl ether).

e Protocol: Add the enamine portion-wise to boiling Dowtherm A (~250°C). Rapid addition is
crucial to prevent polymerization.[1]

e Duration: 30—-60 minutes.[1]

o Workup: Cool to room temperature. Dilute with hexane to precipitate the ester.[1] Filter and
wash with hexane to remove Dowtherm A.[1]

Step 3: Hydrolysis & Decarboxylation[1]

» Hydrolysis: Reflux the ester in 10% NaOH (aq) for 4 hours. Acidify with HCI to precipitate the
3-carboxylic acid.[1]

o Decarboxylation: Suspend the dried acid in diphenyl ether and heat to reflux (~260°C) until
CO: evolution ceases (approx. 1-2 hours).

e Final Isolation: Cool, dilute with hexane, filter the precipitate. Recrystallize from DMF or
acetic acid.[1]

Physicochemical Properties[1][2][4][5][6][8][9][11]
[12][13][14]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1642623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value /| Description

Appearance Off-white to tan powder

>200°C (Typical for 4-quinolones; exact MP

Melting Point )
depends on purity/solvate)
- Low: Water, Diethyl etherModerate: Methanol,
Solubility )
Ethanol (hot)High: DMSO, DMF, DMAc
pKa ~11 (OH/NH acidic proton), ~2 (Basic Nitrogen)
LogP ~2.5 (Estimated)

Applications in Drug Development[1]

The 8-iodo substituent is a "privileged handle" for late-stage functionalization.[1]

o Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to generate 8-aryl-4-quinolones, a
scaffold common in novel antiviral and anticancer research.[1]

e Sonogashira Coupling: Reaction with terminal alkynes to create rigid, extended pi-systems.

[1]
o Heck Reaction: Introduction of alkenyl groups.[1]

Mechanistic Causality: The iodine atom is the weakest carbon-halogen bond on the ring (C-I <
C-Br < C-CI), making it the first site of oxidative addition by Pd(0) catalysts, allowing for
selective functionalization at C8 without disturbing the C4-carbonyl.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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